Cas no 1804360-53-9 (4-(Difluoromethyl)-3-iodo-6-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Difluoromethyl)-3-iodo-6-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1804360-53-9
• MF: C₇H₂F₅IN₂O₃
• MW: 383.998871326447
• CID: 4814091
• Update Time: 2025-10-31

4-(Difluoromethyl)-3-iodo-6-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodo-6-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F5IN2O3/c8-5(9)2-1-3(15(16)17)14-6(4(2)13)18-7(10,11)12/h1,5H
• InChI Key： IKERCVWRWWCROX-UHFFFAOYSA-N
• SMILES： IC1C(=NC(=CC=1C(F)F)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Exact Mass: 383.903
• Monoisotopic Mass: 383.903
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.9

Additional information on 4-(Difluoromethyl)-3-iodo-6-nitro-2-(trifluoromethoxy)pyridine

Research Briefing on 4-(Difluoromethyl)-3-iodo-6-nitro-2-(trifluoromethoxy)pyridine (CAS: 1804360-53-9)

In recent years, the compound 4-(Difluoromethyl)-3-iodo-6-nitro-2-(trifluoromethoxy)pyridine (CAS: 1804360-53-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique trifluoromethoxy and difluoromethyl substituents, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. The presence of multiple halogen atoms and electron-withdrawing groups enhances its reactivity, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthetic pathways and functionalization of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of novel kinase inhibitors. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce diverse aryl and heteroaryl groups at the 3-iodo position, enabling the creation of a library of derivatives with varied biological activities. The study reported that several derivatives exhibited potent inhibitory effects against specific cancer-related kinases, with IC50 values in the nanomolar range.

Another significant advancement was reported in the field of agrochemicals. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated the utility of 4-(Difluoromethyl)-3-iodo-6-nitro-2-(trifluoromethoxy)pyridine as a precursor for the synthesis of next-generation herbicides. The compound's nitro and trifluoromethoxy groups were found to enhance its binding affinity to target enzymes in weeds, leading to improved herbicidal activity. Field trials indicated that derivatives of this compound could effectively control resistant weed species while exhibiting lower environmental toxicity compared to conventional herbicides.

In addition to its applications in drug discovery and agrochemicals, this compound has also been explored in materials science. A recent preprint on ChemRxiv described its use as a building block for the synthesis of fluorinated organic semiconductors. The electron-deficient nature of the pyridine ring, combined with the fluorine-rich substituents, contributed to the material's high electron mobility and stability under oxidative conditions. These properties make it a promising candidate for use in organic electronic devices, such as OLEDs and thin-film transistors.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-(Difluoromethyl)-3-iodo-6-nitro-2-(trifluoromethoxy)pyridine. Current synthetic routes often involve multiple steps with moderate yields, and the handling of highly fluorinated intermediates requires specialized equipment and expertise. Future research directions may focus on optimizing the synthetic protocols to improve efficiency and scalability, as well as expanding the exploration of its biological and material applications.

In conclusion, 4-(Difluoromethyl)-3-iodo-6-nitro-2-(trifluoromethoxy)pyridine (CAS: 1804360-53-9) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovative applications across multiple disciplines. Ongoing studies are expected to further elucidate its potential and address current limitations, paving the way for its broader utilization in science and industry.